2-Chloro-5-(trifluoromethyl)phenyl isocyanide

• IUPAC Name: 1-chloro-2-isocyano-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H3ClF3N/c1-13-7-4-5(8(10,11)12)2-3-6(7)9/h2-4H
• InChI Key: YIIXVYUXPQFHIO-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=C(C=CC(=C1)C(F)(F)F)Cl
• Molecular Formula: C8H3ClF3N
• Molecular Weight: 205.56 g/mol

Description

“2-Chloro-5-(trifluoromethyl)phenyl isocyanide” is an organic compound that belongs to the class of trifluoromethylbenzenes. It is a clear colorless to white liquid.

Synthesis Analysis

The synthesis of “2-Chloro-5-(trifluoromethyl)phenyl isocyanide” can be achieved from Triphosgene and 3-Amino-4-chlorobenzotrifluoride.

Molecular Structure Analysis

The molecular formula of “2-Chloro-5-(trifluoromethyl)phenyl isocyanide” is C8H3ClF3NO. The InChI Key is WEPYOPYMWSHRIW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound has a refractive index of 1.4880-1.4930 @ 20°C. It has a density of 1.48 g/mL at 25 °C.

Scientific Research Applications

Utility in Antibacterial and Parasiticidal Agents

2-Chloro-5-(trifluoromethyl)phenyl isocyanide, among other isocyanides, has been noted for its utility as antibacterial and parasiticidal agents. This particular class of compounds has also shown activity as central nervous system depressants, indicating a broad range of potential applications in biomedical research (Simon, Langley, & Bradshaw, 1981).

In Coordination Chemistry

The coordination and reactivity of phenyl isocyanides, including derivatives like 2-chloro-5-(trifluoromethyl)phenyl isocyanide, have been extensively studied in the field of coordination chemistry. These studies focus on understanding the behavior of these compounds when interacting with various metal ions, which is crucial for the development of new materials and catalysts (Facchin et al., 2002).

Interaction with Metal Ions

Research has also been conducted on the interaction of similar isocyanides with different metal ions across various oxidation states. These studies help in understanding the fundamental aspects of metal-ligand interactions, which are pivotal in fields like catalysis and material science (E. H. and Imhof, 1997).

Synthesis of Novel Compounds

Isocyanides such as 2-chloro-5-(trifluoromethyl)phenyl isocyanide play a significant role in the synthesis of various novel compounds. These compounds have diverse applications ranging from pharmaceuticals to materials science. For instance, the trimerization of related isocyanides has been explored for creating unique chemical structures (Uno et al., 1996).

Application in Organic Synthesis

The reaction of phenyl isocyanides with other chemical groups has been a subject of study for their potential applications in organic synthesis. These reactions can lead to the formation of new chemical entities with potential applications in various industries (Kobayashi et al., 2009).

Catalytic Applications

Isocyanides, including 2-chloro-5-(trifluoromethyl)phenyl isocyanide, have been explored for their potential catalytic applications. The understanding of their behavior in catalytic systems can lead to the development of more efficient and selective catalysts (Tobisu et al., 2010).

Safety and Hazards

“2-Chloro-5-(trifluoromethyl)phenyl isocyanide” is considered hazardous. It is combustible and harmful if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is toxic if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled.